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Compound of Interest

Compound Name: UK-1745

CAS No.: 170684-14-7

Cat. No.: B1682692

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
UK-1745 is a novel cardiotonic agent, identified as a derivative of furoindolinone, with a unique

dual mechanism of action, making it a compound of significant interest for the treatment of

congestive heart failure. It exhibits both β-adrenoceptor antagonist and phosphodiesterase III

(PDE3) inhibitory properties. This dual activity allows UK-1745 to enhance myocardial

contractility while simultaneously mitigating potential adverse effects such as increased heart

rate and oxygen consumption. High-throughput screening (HTS) assays are essential for

identifying and characterizing novel compounds like UK-1745, as well as for screening large

libraries for molecules with similar dual-activity profiles.

These application notes provide detailed protocols for robust HTS assays designed to identify

and characterize compounds targeting β-adrenoceptors and PDE3. The described methods are

suitable for automated screening platforms and offer high sensitivity and reproducibility.
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Signaling Pathways of UK-1745
UK-1745 modulates two key signaling pathways in cardiomyocytes. As a β-adrenoceptor

antagonist, it blocks the binding of catecholamines, thereby inhibiting the Gs-protein-mediated

activation of adenylyl cyclase and subsequent production of cyclic AMP (cAMP). Concurrently,

as a PDE3 inhibitor, it prevents the degradation of cAMP, leading to an overall increase in

intracellular cAMP levels. This elevated cAMP concentration results in the activation of protein

kinase A (PKA), which phosphorylates various downstream targets, including L-type calcium

channels and phospholamban, ultimately leading to increased cardiac contractility.
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Caption: Dual signaling pathway of UK-1745.
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Data Presentation: Quantitative Analysis of UK-1745
Activity
The following table summarizes the known quantitative data for UK-1745's biological activities.

This data is crucial for establishing assay parameters and for comparing the potency of novel

compounds.

Parameter Target Assay Type Value Species

pA2 β-adrenoceptor

Isoproterenol-

induced positive

inotropy

5.70 Canine

EC50
Positive Inotropic

Effect

Myocardial

Contraction
3.3 x 10-6 M Canine

IC50
L-type Ca2+

current
Patch Clamp > 30 µM Guinea Pig

IC50
Delayed Rectifier

K+ current
Patch Clamp > 30 µM Guinea Pig

Experimental Protocols
Protocol 1: Homogeneous Time-Resolved Fluorescence
(HTRF) cAMP Assay for β-Adrenoceptor Antagonism
This cell-based assay is a competitive immunoassay to quantify cAMP levels and is highly

suitable for HTS to identify β-adrenoceptor antagonists.

Materials:

HEK293 cells stably expressing the human β1-adrenergic receptor (or other relevant

subtype).

Assay medium: HBSS with 20 mM HEPES, 0.1% BSA, and 500 µM IBMX (a non-selective

PDE inhibitor to amplify the signal).
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Isoproterenol (agonist).

HTRF cAMP Assay Kit (e.g., from Cisbio or PerkinElmer).

384-well low-volume white plates.

Multilabel plate reader with HTRF capability.

Workflow Diagram:
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Plate Preparation

Agonist Stimulation

cAMP Detection

Dispense 5 µL of cell suspension
(e.g., 200,000 cells/mL) into 384-well plate

Add 2.5 µL of UK-1745 or test compound
at various concentrations

Incubate for 15 minutes at room temperature

Add 2.5 µL of Isoproterenol (EC80 concentration)

Incubate for 30 minutes at room temperature

Add 5 µL of cAMP-d2 working solution

Add 5 µL of anti-cAMP cryptate working solution

Incubate for 60 minutes at room temperature in the dark

Read plate on HTRF-compatible reader
(Ex: 320 nm, Em: 620 nm & 665 nm)
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Enzymatic Reaction

Detection

Dispense 5 µL of UK-1745 or test compound
in assay buffer into 384-well plate

Add 2.5 µL of PDE3 enzyme solution

Initiate reaction by adding 2.5 µL of
fluorescent cAMP substrate

Incubate for 30-60 minutes at room temperature

Stop reaction by adding 15 µL of
IMAP binding solution

Incubate for 60 minutes at room temperature
in the dark

Read fluorescence polarization (FP)
on a compatible plate reader
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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